![molecular formula C12H3Cl7 B1595032 2,3,3',4,4',5',6-Heptachlorobiphenyl CAS No. 74472-50-7](/img/structure/B1595032.png)
2,3,3',4,4',5',6-Heptachlorobiphenyl
Overview
Description
Molecular Structure Analysis
The molecular formula of 2,3,3’,4,4’,5’,6-Heptachlorobiphenyl is C12H3Cl7 . The average molecular mass is 395.323 g/mol . The structure includes two benzene rings with seven chlorine atoms attached .Physical And Chemical Properties Analysis
2,3,3’,4,4’,5’,6-Heptachlorobiphenyl is a solid substance that appears as colorless to light yellow oily liquids or solids . The density is 1.658g/cm3 . The boiling point is 426.2ºC at 760 mmHg . The melting point is estimated to be 131.31°C .Scientific Research Applications
Persistent Organic Pollutant
“2,3,3’,4,4’,5’,6-Heptachlorobiphenyl” is classified as a persistent organic pollutant . These are environmental contaminants that are resistant to degradation through photolytic, biological, or chemical processes . They can have a significant impact on health and the environment, as they persist in the environment, bioaccumulate in animal tissue, and biomagnify in food chains .
Endocrine Disruptor
This compound is also known to act as an endocrine disruptor . Endocrine disruptors are compounds that can disrupt the functions of the endocrine (hormone) system . This can lead to a variety of health issues, including reproductive disorders, developmental problems, and increased risk of certain cancers .
Environmental Impact Study
Due to its persistence and potential for bioaccumulation, “2,3,3’,4,4’,5’,6-Heptachlorobiphenyl” is often used in environmental impact studies . Researchers can track the movement and accumulation of this compound in various ecosystems to better understand the behavior of similar pollutants .
Toxicity Study
“2,3,3’,4,4’,5’,6-Heptachlorobiphenyl” is used in toxicity studies . Due to its potential health impacts, understanding the toxicological profile of this compound is crucial. These studies can help determine safe exposure levels and inform regulatory decisions .
Chemical Reference Material
This compound is used as a certified reference material . Reference materials are used to ensure the accuracy and reliability of analytical measurements. They are essential for quality control in analytical chemistry .
Research on Polychlorinated Biphenyls (PCBs)
“2,3,3’,4,4’,5’,6-Heptachlorobiphenyl” is a type of polychlorinated biphenyl (PCB), a group of man-made chemicals that were widely used in the past due to their chemical stability and insulating properties . Today, PCBs are a major focus of environmental and health research due to their persistence in the environment and potential health effects .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2,3,3’,4,4’,5’,6-Heptachlorobiphenyl is the aryl hydrocarbon receptor (AHR) . AHR is a ligand-activated transcription factor involved in the regulation of biological responses to planar aromatic (aryl) hydrocarbons .
Biochemical Pathways
The compound’s interaction with AHR affects various biochemical pathways. It regulates the circadian clock by inhibiting the basal and circadian expression of the core circadian component PER1 .
Pharmacokinetics
Like other polychlorinated biphenyls (pcbs), it is likely to have low water solubility and high lipid solubility, leading to bioaccumulation in fatty tissues .
Result of Action
The activation of AHR by 2,3,3’,4,4’,5’,6-Heptachlorobiphenyl leads to changes in gene expression, affecting various biological processes. For instance, it can inhibit the expression of PER1, a core component of the circadian clock, potentially impacting circadian rhythms .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,3,3’,4,4’,5’,6-Heptachlorobiphenyl. As a PCB, it is persistent in the environment and can bioaccumulate in organisms . Its effects can be influenced by factors such as the presence of other pollutants, temperature, and the physiological state of the organism .
properties
IUPAC Name |
1,2,3,5-tetrachloro-4-(3,4,5-trichlorophenyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H3Cl7/c13-5-3-8(16)11(18)12(19)9(5)4-1-6(14)10(17)7(15)2-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVFXBXWAXIMLAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)Cl)Cl)C2=C(C(=C(C=C2Cl)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H3Cl7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3074238 | |
Record name | 2,3,3',4,4',5',6-Heptachlorobiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3074238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
395.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,3',4,4',5',6-Heptachlorobiphenyl | |
CAS RN |
74472-50-7 | |
Record name | 2,3,3′,4,4′,5′,6-Heptachlorobiphenyl | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74472-50-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3,3',4,4',5',6-Heptachlorobiphenyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0074472507 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3,3',4,4',5',6-Heptachlorobiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3074238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,3',4,4',5',6-HEPTACHLOROBIPHENYL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/895SJ405CI | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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